Cas no 2172474-94-9 (1-(5-bromo-4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-one)

• Product Name: 1-(5-bromo-4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-one
• CAS No: 2172474-94-9
• MF: C₇H₈BrN₃O
• MW: 230.061920166016
• CID: 6519074
• PubChem ID: 165598904
• Update Time: 2025-05-27

1-(5-bromo-4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-one
• 2172474-94-9
• EN300-1653530

• Inchi： 1S/C7H8BrN3O/c1-4(12)6-9-10-7(8)11(6)5-2-3-5/h5H,2-3H2,1H3
• InChI Key： KRXCURMTOSUDMP-UHFFFAOYSA-N
• SMILES： BrC1=NN=C(C(C)=O)N1C1CC1

Computed Properties

• Exact Mass: 228.98507g/mol
• Monoisotopic Mass: 228.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-(5-bromo-4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-one

Recent Advances in the Study of 1-(5-bromo-4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-one (CAS: 2172474-94-9)

The compound 1-(5-bromo-4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-one (CAS: 2172474-94-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring a 1,2,4-triazole core substituted with a bromo and cyclopropyl group, exhibits unique physicochemical properties that make it a promising scaffold for the design of novel therapeutic agents.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its role as a key intermediate in the production of more complex molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of kinase inhibitors, where the bromo substituent serves as an excellent handle for further functionalization through cross-coupling reactions. The electron-withdrawing nature of the triazole ring, combined with the steric effects of the cyclopropyl group, was found to significantly influence the compound's reactivity in subsequent synthetic steps.

In terms of biological activity, preliminary screening data from multiple research groups suggest that derivatives of 2172474-94-9 show moderate inhibitory effects against several cancer cell lines, particularly those associated with hematological malignancies. The mechanism of action appears to involve interference with cellular signaling pathways, though the exact molecular targets remain under investigation. Notably, the compound's ability to penetrate cell membranes, as demonstrated in recent pharmacokinetic studies, makes it particularly interesting for further drug development efforts.

From a structural perspective, X-ray crystallography studies published in early 2024 revealed important insights into the compound's conformation and potential binding modes. The planar triazole ring system, combined with the slightly out-of-plane cyclopropyl group, creates a distinctive three-dimensional shape that may explain its selective interactions with certain biological targets. These structural findings are currently being used to guide computer-aided drug design efforts aimed at optimizing the compound's pharmacological properties.

Ongoing research is exploring the compound's potential in addressing antimicrobial resistance, with early results showing activity against drug-resistant bacterial strains. The bromo substituent, in particular, appears to play a crucial role in this context, possibly by facilitating interactions with bacterial enzymes. Several pharmaceutical companies have included derivatives of 2172474-94-9 in their preclinical pipelines, suggesting growing industry interest in this chemical scaffold.

As research progresses, challenges remain in fully characterizing the compound's safety profile and optimizing its synthetic route for large-scale production. Recent advances in flow chemistry have shown promise in addressing the latter issue, with one group reporting a continuous process that improves yield and reduces waste generation. The coming years are likely to see increased research activity around this compound as its potential applications become more clearly defined.